Cas no 61713-72-2 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- propane-1,1,2-tricarboxylic acid
- 1,2-Propanetricarboxylic acid
- AC1L7NKM
- NSC227900
- Propan-1,1,2-tricarbonsaeure
- Propantricarbonsaeure
- NSC-227900
- 61713-72-2
- DTXSID30310503
- SCHEMBL991652
-
-
- Inchi: 1S/C6H8O6/c1-2(4(7)8)3(5(9)10)6(11)12/h2-3H,1H3,(H,7,8)(H,9,10)(H,11,12)
- InChI Key: PCOWRECNVZIBKD-UHFFFAOYSA-N
- SMILES: OC(C(C)C(C(=O)O)C(=O)O)=O
Computed Properties
- Exact Mass: 176.03204
- Monoisotopic Mass: 176.03208797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 111.9
- LogP: -0.50750
Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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